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Compound of Interest

Compound Name: 4-(1,3-Dioxolan-2-yl)benzaldehyde

Cat. No.: B1339594

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(1,3-Dioxolan-2-
yl)benzaldehyde, a versatile synthetic intermediate with applications in pharmaceutical
development and organic chemistry. This document consolidates essential information,
including its chemical and physical properties, detailed synthetic protocols, safety and handling
guidelines, and spectral data. The content is structured to serve as a practical resource for
laboratory and research professionals, featuring clearly presented data, step-by-step
experimental procedures, and visual diagrams to illustrate key processes and concepts.

Chemical and Physical Properties

4-(1,3-Dioxolan-2-yl)benzaldehyde, with the CAS number 40681-88-7, is a white to yellow
solid at room temperature. It is a derivative of benzaldehyde where the aldehyde functional
group is protected as a cyclic acetal. This protection strategy is crucial in multi-step syntheses,
preventing the aldehyde from undergoing unwanted reactions while other parts of the molecule
are being modified.

Table 1: Physicochemical Properties of 4-(1,3-Dioxolan-2-yl)benzaldehyde
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Property Value Reference
CAS Number 40681-88-7 [11[2]
Molecular Formula C10H1003 [1][2]
Molecular Weight 178.19 g/mol

Physical Form

White to Yellow Solid

Purity

=295%

Storage Temperature

2-8°C

4-(1,3-dioxolan-2-

IUPAC Name [1]
yl)benzaldehyde
XXTKORQHKOYXIH-

InChl Key [1]
UHFFFAOYSA-N

SMILES 0O=Cclccc(ccl)C20CC02

Synthesis and Experimental Protocols

The synthesis of 4-(1,3-Dioxolan-2-yl)benzaldehyde is typically achieved through the

acetalization of terephthalaldehyde. The dioxolane group serves as a protecting group for one

of the aldehyde functionalities, allowing for selective reactions at the other aldehyde group.

Representative Synthesis Protocol: Acetalization of
Terephthalaldehyde

This protocol is a generalized procedure based on common methods for the formation of 1,3-

dioxolanes from aldehydes.

Objective: To synthesize 4-(1,3-Dioxolan-2-yl)benzaldehyde by selective protection of one

aldehyde group of terephthalaldehyde.

Materials:

o Terephthalaldehyde
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o Ethylene glycol

e Toluene

e p-Toluenesulfonic acid (catalyst)
e Sodium bicarbonate solution (saturated)
e Anhydrous magnesium sulfate

o Dean-Stark apparatus

e Round-bottom flask

e Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine terephthalaldehyde (1 equivalent), ethylene glycol (1.1 equivalents),
and a catalytic amount of p-toluenesulfonic acid in toluene.

o Reflux: Heat the mixture to reflux. The water formed during the reaction will be collected in
the Dean-Stark trap.

» Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the
starting material is consumed.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the
organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst,
followed by a wash with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.
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 Purification: The crude product can be purified by column chromatography on silica gel or by
recrystallization to yield pure 4-(1,3-Dioxolan-2-yl)benzaldehyde.
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Reaction Setup

Combine Terephthalaldehyde,
Ethylene Glycol, Toluene,
and p-TSA in Flask

Reaction

Heat to Reflux with
Dean-Stark Trap

i

Monitor by TLC

Work-up

Cool to Room Temperature

i

Wash with NaHCO3
and Brine

Purification

Dry over MgSO4

'

Filter and Concentrate

'

Purify by Chromatography
or Recrystallization

Protection Reaction at Deprotection

Terephthalaldehyde Ethylene Glycol, H+ 4-(1,3-Dioxolan-2-yl)benzaldehyde Free Aldehyde Modified Product H30+ Deprotected Product
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Molecular Structure

4-(1,3-Dioxolan-2-yl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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